3,4-Dichloro-4'-ethoxybenzophenone
Overview
Description
3,4-Dichloro-4’-ethoxybenzophenone is a chemical compound with the molecular formula C15H12Cl2O2 . It is used in various applications due to its chemical properties .
Molecular Structure Analysis
The InChI code for 3,4-Dichloro-4’-ethoxybenzophenone is 1S/C15H12Cl2O2/c1-2-19-12-6-3-10 (4-7-12)15 (18)11-5-8-13 (16)14 (17)9-11/h3-9H,2H2,1H3 . This compound contains a total of 32 bonds; 20 non-H bonds, 13 multiple bonds, 4 rotatable bonds, 1 double bond, 12 aromatic bonds, 2 six-membered rings, 1 ketone (aromatic), and 1 ether (aromatic) .Physical And Chemical Properties Analysis
The physical and chemical properties of 3,4-Dichloro-4’-ethoxybenzophenone include its molecular weight (295.16), its IUPAC name ((3,4-dichlorophenyl) (4-ethoxyphenyl)methanone), and its InChI code (1S/C15H12Cl2O2/c1-2-19-12-6-3-10 (4-7-12)15 (18)11-5-8-13 (16)14 (17)9-11/h3-9H,2H2,1H3) .Scientific Research Applications
Application in Polymer Science
Summary of the Application
“3,4-Dichloro-4’-ethoxybenzophenone” is used in the synthesis of benzoxazine monomers and polymers . The aim of this application is to develop a fire-resistant material .
Methods of Application or Experimental Procedures
The benzoxazine monomer based on 3,3′-dichloro-4,4′-diaminodiphenylmethane was obtained in toluene and a mixture of toluene/isopropanol . The resulting benzoxazine monomers were thermally cured for 2 hours at 180 °C, 4 hours at 200 °C, and 2 hours at 220 °C .
Results or Outcomes
The synthesized monomers can be used as thermo- and fire-resistant binders for polymer composite materials, as well as hardeners for epoxy resins . Chlorine-containing polybenzoxazines require more severe conditions for polymerization but have better fire resistance .
properties
IUPAC Name |
(3,4-dichlorophenyl)-(4-ethoxyphenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12Cl2O2/c1-2-19-12-6-3-10(4-7-12)15(18)11-5-8-13(16)14(17)9-11/h3-9H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LIWDFTJTHZVRNB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)C2=CC(=C(C=C2)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12Cl2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40641759 |
Source
|
| Record name | (3,4-Dichlorophenyl)(4-ethoxyphenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40641759 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
295.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Dichloro-4'-ethoxybenzophenone | |
CAS RN |
106473-07-8 |
Source
|
| Record name | (3,4-Dichlorophenyl)(4-ethoxyphenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40641759 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
